Cas no 1534773-32-4 (3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid)

3-(2-Fluoro-3-methylphenyl)-2-oxopropanoic acid is a fluorinated aromatic keto acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 2-fluoro-3-methylphenyl group attached to a 2-oxopropanoic acid moiety, offering unique electronic and steric properties for molecular interactions. The fluorine substitution enhances metabolic stability and bioavailability, while the keto acid functionality provides versatility for further chemical modifications. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure and purity make it suitable for structure-activity relationship studies in medicinal chemistry. The presence of both electron-withdrawing (fluoro) and electron-donating (methyl) groups on the aromatic ring creates interesting electronic effects for investigating molecular recognition processes.

3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid structure

1534773-32-4 structure

Product Name:3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid

CAS No:1534773-32-4

MF:C₁₀H₉FO₃

MW:196.175066709518

CID:6104216

PubChem ID:83808904

Update Time:2025-07-02

3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid
- SY339948
- EN300-1788377
- 1534773-32-4
- Inchi： 1S/C10H9FO3/c1-6-3-2-4-7(9(6)11)5-8(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
- InChI Key： RRVLHHRBVGQECN-UHFFFAOYSA-N
- SMILES： FC1C(C)=CC=CC=1CC(C(=O)O)=O

Computed Properties

Exact Mass: 196.05357231g/mol
Monoisotopic Mass: 196.05357231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 54.4Å²

3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid Pricemore >>

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Enamine	EN300-1788377-0.05g	3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid	1534773-32-4	0.05g	$732.0	2023-09-19
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Enamine	EN300-1788377-0.25g	3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid	1534773-32-4	0.25g	$801.0	2023-09-19
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Enamine	EN300-1788377-1.0g	3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid	1534773-32-4	1g	$871.0	2023-06-03
Enamine	EN300-1788377-2.5g	3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid	1534773-32-4	2.5g	$1707.0	2023-09-19
Enamine	EN300-1788377-5.0g	3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid	1534773-32-4	5g	$2525.0	2023-06-03
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Enamine	EN300-1788377-1g	3-(2-fluoro-3-methylphenyl)-2-oxopropanoic acid	1534773-32-4	1g	$871.0	2023-09-19
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